Cas no 773116-36-2 (3-amino-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}propanoic acid)

• Product Name: 3-amino-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}propanoic acid
• CAS No: 773116-36-2
• CID: 4658787
• Update Time: 2025-05-20

3-amino-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}propanoic acid

Additional information on 3-amino-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}propanoic acid

Comprehensive Overview of 3-amino-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}propanoic acid (CAS No. 773116-36-2)

3-amino-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}propanoic acid (CAS No. 773116-36-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluorophenyl and methoxyphenyl moieties, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which include an amino acid backbone, making it a promising candidate for modulating biological pathways.

The compound's chemical structure combines a propanoic acid core with aromatic rings, enhancing its versatility in synthetic chemistry. Its fluorine substitution is a critical aspect, as fluorinated compounds often exhibit improved metabolic stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a hot topic due to its ability to fine-tune drug properties. The presence of a methoxy group further contributes to its potential as a bioactive molecule, as such groups are known to influence binding affinity and selectivity.

In recent years, the demand for novel pharmaceutical intermediates has surged, driven by the need for innovative therapies. 3-amino-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}propanoic acid fits into this narrative as a potential building block for drugs targeting neurological and inflammatory conditions. Its amino acid derivative nature also makes it relevant in peptide-based drug design, a field experiencing rapid growth due to advancements in bioconjugation techniques.

From a synthetic perspective, the compound's multi-functional groups offer opportunities for diverse chemical modifications. This is particularly valuable in structure-activity relationship (SAR) studies, where slight alterations can lead to significant changes in biological activity. Researchers exploring GPCR modulators or enzyme inhibitors may find this compound especially useful, given its potential to interact with various protein targets.

The compound's physicochemical properties, such as solubility and logP, are also of interest. These parameters are critical in drug formulation and ADME profiling, areas where modern pharmaceutical companies invest heavily. With the rise of computational chemistry and AI-driven drug discovery, compounds like 3-amino-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}propanoic acid are increasingly screened in silico to predict their behavior in biological systems.

Another area of relevance is green chemistry. As the industry shifts toward sustainable practices, the synthesis of such compounds using eco-friendly catalysts or microwave-assisted reactions is gaining traction. This aligns with global efforts to reduce the environmental impact of chemical manufacturing while maintaining efficiency and yield.

In summary, 3-amino-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}propanoic acid (CAS No. 773116-36-2) represents a fascinating intersection of medicinal chemistry, drug development, and sustainable synthesis. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of personalized medicine and targeted therapies. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation in the life sciences.